Cas no 727975-37-3 (2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine)

• Product Name: 2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
• CAS No: 727975-37-3
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 2624715
• PubChem ID: 2760220
• Update Time: 2025-05-28

2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(3-NITROPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-YL]METHYL}PIPERAZINE
• BBL020637
• 2-(3-nitrophenyl)-3-piperazin-1-ylmethylimidazo-[1,2-a]pyridine
• 727975-37-3
• AKOS001476968
• 2-(3-nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
• 2-(3-nitrophenyl)-3-(piperazinomethyl)imidazo[1,2-a]pyridine
• STK893327
• 2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine

• MDL： MFCD04117065
• Inchi： 1S/C18H19N5O2/c24-23(25)15-5-3-4-14(12-15)18-16(13-21-10-7-19-8-11-21)22-9-2-1-6-17(22)20-18/h1-6,9,12,19H,7-8,10-11,13H2
• InChI Key： REKIDXQUVHXKQN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1=C(CN2CCNCC2)N2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 337.15387487Da
• Monoisotopic Mass: 337.15387487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine

Comprehensive Overview of 2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine (CAS No. 727975-37-3)

The compound 2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine (CAS No. 727975-37-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its imidazo[1,2-a]pyridine core, coupled with a 3-nitrophenyl substituent and a piperazin-1-ylmethyl side chain, makes it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern drug development.

In recent years, the demand for novel heterocyclic compounds like 2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine has surged due to their role in addressing drug-resistant infections and chronic diseases. The nitrophenyl group enhances electron-withdrawing properties, while the piperazine moiety improves solubility and bioavailability—key factors in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles. This balance makes the compound a promising candidate for central nervous system (CNS) therapeutics, a field where researchers are actively seeking breakthroughs.

The synthesis of CAS No. 727975-37-3 typically involves multi-step reactions, including cyclization and N-alkylation strategies. Its imidazo[1,2-a]pyridine backbone is synthesized via Gould-Brown reaction or cyclocondensation, followed by functionalization with the 3-nitrophenyl and piperazine groups. These methods align with the growing trend of green chemistry, as scientists explore catalyst-free and solvent-free approaches to reduce environmental impact.

From a pharmacological perspective, 2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine exhibits moderate binding affinity to serotonin and dopamine receptors, sparking interest in neurodegenerative disease research. Its potential to modulate neuroinflammation and oxidative stress pathways aligns with current investigations into Alzheimer’s and Parkinson’s therapies. Additionally, its nitro group may serve as a precursor for further derivatization, enabling the development of prodrugs or bioconjugates.

In the context of computational chemistry, CAS No. 727975-37-3 has been studied using molecular docking and QSAR (Quantitative Structure-Activity Relationship) models. These tools help predict its interactions with biological targets, reducing the need for extensive in vivo testing. Such approaches are increasingly popular in AI-driven drug discovery, where machine learning algorithms accelerate the identification of lead compounds.

The compound’s physicochemical properties, including a logP value indicative of moderate lipophilicity, suggest favorable blood-brain barrier (BBB) penetration. This characteristic is critical for CNS-targeting drugs, a niche with high commercial and therapeutic potential. Moreover, its thermal stability and crystalline structure facilitate formulation development, addressing challenges in drug delivery systems.

As the pharmaceutical industry shifts toward personalized medicine, compounds like 2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine offer modularity for structure-activity optimization. Its imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs. This versatility underscores its relevance in tackling emerging diseases and antibiotic resistance, two of the most pressing global health challenges today.

In summary, CAS No. 727975-37-3 represents a compelling case study in rational drug design. Its structural features, synthetic accessibility, and pharmacological potential position it as a valuable tool for researchers exploring next-generation therapeutics. With ongoing advancements in high-throughput screening and cheminformatics, this compound is poised to play a pivotal role in the future of biomedical innovation.